Cas no 2137596-33-7 (Carbamic acid, N-[2-hydroxy-3-(methylamino)propyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[2-hydroxy-3-(methylamino)propyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester
• CAS No: 2137596-33-7
• MF: C₁₂H₂₆N₂O₃
• MW: 246.346443653107
• CID: 5268553
• Update Time: 2025-05-22

Carbamic acid, N-[2-hydroxy-3-(methylamino)propyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-hydroxy-3-(methylamino)propyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H26N2O3/c1-9(2)14(8-10(15)7-13-6)11(16)17-12(3,4)5/h9-10,13,15H,7-8H2,1-6H3
• InChI Key： UTCCGRQELIGCKY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(O)CNC)C(C)C

Additional information on Carbamic acid, N-[2-hydroxy-3-(methylamino)propyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[2-hydroxy-3-(methylamino)propyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester (CAS No. 2137596-33-7)

The compound Carbamic acid, N-[2-hydroxy-3-(methylamino)propyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester (CAS No. 2137596-33-7) is a specialized carbamate derivative with a unique molecular structure. Its chemical name reflects the presence of a hydroxypropyl backbone, a methylamino group, and a tert-butyl ester moiety, which collectively contribute to its potential applications in pharmaceutical and agrochemical research. The compound's CAS number 2137596-33-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

In recent years, the demand for carbamate-based compounds has surged due to their versatility in drug discovery and material science. Carbamic acid, N-[2-hydroxy-3-(methylamino)propyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester has garnered attention for its potential role as an intermediate in synthesizing bioactive molecules. Researchers are particularly interested in its hydrophilic-lipophilic balance, which may enhance solubility and bioavailability in formulations. This aligns with current trends in green chemistry, where optimizing molecular properties to reduce environmental impact is a priority.

The synthesis of CAS No. 2137596-33-7 typically involves multi-step organic reactions, including amine protection and esterification. Its tert-butyl ester group offers stability under acidic conditions, making it valuable for peptide coupling and other delicate synthetic processes. These features resonate with the growing interest in sustainable synthetic methodologies, as highlighted by frequent searches for "eco-friendly chemical synthesis" and "high-yield organic reactions" in scientific forums.

From a regulatory perspective, Carbamic acid, N-[2-hydroxy-3-(methylamino)propyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester is not classified as hazardous under major chemical inventories. However, proper handling protocols are essential, as with all laboratory chemicals. The compound's structural complexity and functional group diversity make it a subject of interest in computational chemistry studies, where researchers model its interactions using molecular docking and QSAR (Quantitative Structure-Activity Relationship) techniques—topics frequently queried in AI-driven research platforms.

In the context of industrial applications, this compound's potential extends to crop protection and pharmaceutical excipients. Its methylamino and hydroxypropyl groups may contribute to targeted delivery systems, a hot topic in precision agriculture and drug formulation. Searches for "next-generation agrochemicals" and "controlled-release formulations" often intersect with discussions about such advanced intermediates.

Future research directions for CAS No. 2137596-33-7 may explore its utility in bioconjugation or as a scaffold for enzyme inhibitors. The compound's steric hindrance from the isopropyl and tert-butyl groups could influence selectivity in biological systems—a key consideration in medicinal chemistry optimization. These aspects align with trending queries about "structure-activity relationships" and "fragment-based drug design," underscoring its relevance in modern R&D.

Analytical characterization of this compound typically employs HPLC, NMR spectroscopy, and mass spectrometry, techniques commonly searched alongside "chemical purity standards." Its chromatographic behavior and spectral fingerprints are well-documented in supplier catalogs, facilitating quality control in research settings. This emphasis on analytical validation reflects the broader scientific community's focus on reproducible research practices.